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Compound of Interest

7-Bromobenzofuran-2-carboxylic
Compound Name: o
aci

Cat. No.: B1341860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Bromobenzofuran-2-carboxylic
acid, a key building block in medicinal chemistry and materials science. It is intended to serve
as a valuable resource for professionals engaged in research and development.

Core Chemical Data

7-Bromobenzofuran-2-carboxylic acid is a heterocyclic compound with the chemical formula
CoHsBrOs.[1] Its structure features a benzofuran core, which is a fusion of a benzene ring and
a furan ring, with a bromine atom substituted at the 7th position and a carboxylic acid group at
the 2nd position.[2] This arrangement of functional groups makes it a versatile intermediate for
the synthesis of more complex molecules.

Physicochemical Properties

A summary of the key quantitative data for 7-Bromobenzofuran-2-carboxylic acid is
presented in the table below. This information is crucial for its handling, storage, and
application in chemical syntheses.
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Property Value Reference
CAS Number 550998-59-9 [112][3114]
Molecular Weight 241.04 g/mol [1][3]
Chemical Formula CoHsBrOs [11[3]

Purity 297% - 98% [2][5]
Physical Form Powder [2]

Boiling Point 370.9°C at 760 mmHg [3]

Storage Conditions 2-8°C, dry seal [3]

MDL Number MFCD10699647 [3]

Experimental Protocols

Due to its utility in the synthesis of bioactive molecules, several experimental protocols
involving 7-Bromobenzofuran-2-carboxylic acid have been developed. A general workflow
for its use as a synthetic intermediate is outlined below.

General Synthetic Workflow

The following diagram illustrates a typical workflow for the utilization of 7-Bromobenzofuran-2-
carboxylic acid in the synthesis of more complex derivatives, often involving coupling
reactions and functional group transformations.
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Caption: General synthetic workflow using 7-Bromobenzofuran-2-carboxylic acid.

Applications in Research and Development

7-Bromobenzofuran-2-carboxylic acid is a valuable intermediate in the synthesis of a variety
of compounds with potential therapeutic applications. Its derivatives have been investigated for
their activity as antipsychotics, anti-inflammatory agents, and anticancer drugs. The benzofuran
scaffold is a common feature in many biologically active molecules, and the presence of the
bromine and carboxylic acid groups provides convenient handles for synthetic modification.

Furthermore, this compound is utilized in the preparation of agrochemicals and functional
materials. The bromine atom can participate in various cross-coupling reactions, enabling the
construction of complex organic frameworks with tailored electronic and photophysical
properties.

Signaling Pathway Interactions
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While specific signaling pathways directly involving 7-Bromobenzofuran-2-carboxylic acid
are not extensively documented in publicly available literature, its derivatives are designed to
interact with various biological targets. For instance, benzofuran-based compounds have been
shown to interact with central nervous system receptors. The logical relationship for designing
a drug candidate from this starting material is depicted below.
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Caption: Logical workflow for drug discovery starting from 7-Bromobenzofuran-2-carboxylic
acid.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 7-
Bromobenzofuran-2-carboxylic acid. It is advisable to consult the Safety Data Sheet (SDS)
provided by the supplier for detailed information on handling, storage, and disposal. Standard
laboratory practices, including the use of personal protective equipment (PPE) such as gloves,
safety glasses, and a lab coat, are recommended. The compound should be stored in a cool,
dry, and well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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